Cas no 1251613-00-9 (N-(3-cyanophenyl)-2-{10-oxo-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-2-yl}acetamide)

• Product Name: N-(3-cyanophenyl)-2-{10-oxo-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-2-yl}acetamide
• CAS No: 1251613-00-9
• MF: C₂₁H₁₈N₄O₂
• MW: 358.393224239349
• CID: 5395913
• Update Time: 2025-06-25

N-(3-cyanophenyl)-2-{10-oxo-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-2-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-cyanophenyl)-2-(10-oxo-1,3,4,5-tetrahydrobenzo[b][1,6]naphthyridin-2-yl)acetamide
• N-(3-cyanophenyl)-2-{10-oxo-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-2-yl}acetamide

• Inchi： 1S/C21H18N4O2/c22-11-14-4-3-5-15(10-14)23-20(26)13-25-9-8-19-17(12-25)21(27)16-6-1-2-7-18(16)24-19/h1-7,10H,8-9,12-13H2,(H,23,26)(H,24,27)
• InChI Key： RCIFRTLVXLJZQZ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C#N)=C1)(=O)CN1CCC2=C(C1)C(=O)C1=CC=CC=C1N2

Additional information on N-(3-cyanophenyl)-2-{10-oxo-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-2-yl}acetamide

N-(3-cyanophenyl)-2-{10-oxo-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-2-yl}acetamide (CAS No. 1251613-00-9): A Comprehensive Overview

N-(3-cyanophenyl)-2-{10-oxo-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-2-yl}acetamide (CAS No. 1251613-00-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known as benzo[b]naphthyridines, which are characterized by their unique structural features and potential biological activities. The compound's structure includes a cyano group and an oxo group, both of which contribute to its chemical reactivity and biological properties.

The development and study of N-(3-cyanophenyl)-2-{10-oxo-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-2-yl}acetamide have been driven by its potential applications in the treatment of various diseases. Recent research has focused on its anti-inflammatory and anti-cancer properties, making it a promising candidate for further drug development.

Structural Analysis: The molecular structure of N-(3-cyanophenyl)-2-{10-oxo-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-2-yl}acetamide is intricate and consists of a fused ring system with multiple functional groups. The presence of the cyano group at the 3-position of the phenyl ring and the oxo group at the 10-position of the benzo[b]naphthyridine core are key features that influence its chemical behavior. These functional groups can participate in various chemical reactions and interactions with biological targets.

Synthesis: The synthesis of N-(3-cyanophenyl)-2-{10-oxo-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-2-yl}acetamide involves multiple steps and requires precise control over reaction conditions. Common synthetic routes include the condensation of appropriate precursors followed by cyclization and functional group modifications. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound.

Biological Activity: One of the most significant areas of research involving N-(3-cyanophenyl)-2-{10-oxo-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-2-yl}acetamide is its potential as an anti-inflammatory agent. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This property makes it a valuable candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, N-(3-cyanophenyl)-2-{10-oxo-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-2-yl}acetamide has also demonstrated promising anti-cancer activity. Research has indicated that it can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. This dual functionality as both an anti-inflammatory and anti-cancer agent highlights its potential as a multi-target therapeutic molecule.

Clinical Trials: While preclinical studies have shown promising results for N-(3-cyanophenyl)-2-{10-oxo-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-2-yl}acetamide, further clinical trials are necessary to evaluate its safety and efficacy in humans. Several phase I and II clinical trials are currently underway to assess its pharmacokinetics and therapeutic potential in various disease models.

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